Cas no 2580092-07-3 (tert-butyl (2S)-2,4-diaminobutanoate)

• Product Name: tert-butyl (2S)-2,4-diaminobutanoate
• CAS No: 2580092-07-3
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• CID: 5914241
• PubChem ID: 95048894
• Update Time: 2025-10-28

tert-butyl (2S)-2,4-diaminobutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-7355698
• tert-butyl (2S)-2,4-diaminobutanoate
• 2580092-07-3

• Inchi： 1S/C8H18N2O2/c1-8(2,3)12-7(11)6(10)4-5-9/h6H,4-5,9-10H2,1-3H3/t6-/m0/s1
• InChI Key： RTXHCGMQVKSQQC-LURJTMIESA-N
• SMILES： O(C([C@H](CCN)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 174.136827821g/mol
• Monoisotopic Mass: 174.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78.3Ų

Additional information on tert-butyl (2S)-2,4-diaminobutanoate

Comprehensive Guide to tert-butyl (2S)-2,4-diaminobutanoate (CAS No. 2580092-07-3): Properties, Applications, and Market Insights

tert-butyl (2S)-2,4-diaminobutanoate (CAS No. 2580092-07-3) is a specialized chiral compound widely used in pharmaceutical research, peptide synthesis, and biochemical applications. This ester derivative of 2,4-diaminobutanoic acid features a tert-butyl protecting group, enhancing its stability and reactivity in synthetic pathways. Its (2S)-configuration makes it particularly valuable for asymmetric synthesis and drug development targeting enantioselective interactions.

The growing demand for chiral building blocks in drug discovery has positioned tert-butyl (2S)-2,4-diaminobutanoate as a key intermediate. Researchers frequently search for "CAS 2580092-07-3 supplier" or "tert-butyl protected diaminobutanoate applications," reflecting its importance in developing protease inhibitors, antibiotic analogs, and neurological therapeutics. Recent studies highlight its role in creating peptide-based therapeutics, a hot topic in biopharmaceutical innovation.

From a chemical perspective, tert-butyl (2S)-2,4-diaminobutanoate demonstrates excellent solubility in polar organic solvents like DMF and DMSO, while remaining stable under inert atmospheres. This property aligns with trending searches such as "amine-protected amino ester handling" and "chiral compound storage conditions." The tert-butyloxycarbonyl (Boc) group can be selectively deprotected under mild acidic conditions, making it ideal for multi-step syntheses – a feature frequently queried as "Boc deprotection methods 2024."

In the pharmaceutical sector, this compound addresses the rising need for enantiopure intermediates, with Google Trends showing increased queries for "FDA-approved chiral drugs" and "green chemistry in API synthesis." Its molecular structure enables the construction of constrained peptide scaffolds, particularly relevant in developing next-generation G-protein-coupled receptor (GPCR) modulators – currently a focal point in metabolic disorder research.

The global market for tert-butyl (2S)-2,4-diaminobutanoate reflects the expansion of peptide therapeutics, projected to grow at 7.8% CAGR through 2030. Procurement specialists often search for "high-purity 2580092-07-3" or "GMP-grade chiral auxiliaries," indicating stringent quality requirements. Analytical methods like HPLC chiral separation (another trending search term) are critical for verifying the enantiomeric excess of this compound in quality control protocols.

Emerging applications in bioconjugation chemistry have further increased interest in tert-butyl (2S)-2,4-diaminobutanoate, particularly for antibody-drug conjugate (ADC) development. This aligns with popular queries about "linker technologies in ADCs" and "site-specific protein modification." The compound's dual amine functionality allows selective derivatization – a property extensively discussed in recent publications on precision oncology therapeutics.

From a regulatory standpoint, tert-butyl (2S)-2,4-diaminobutanoate complies with REACH and TSCA requirements, with safety data sheets emphasizing proper laboratory handling procedures (a frequently searched topic). Its non-hazardous classification under GHS standards makes it preferable over alternative diamino esters in many research applications, as evidenced by search trends for "sustainable chemical alternatives."

Innovative uses continue to emerge, including its incorporation into metal-organic frameworks (MOFs) for catalytic applications – a subject gaining traction in materials science forums. The compound's chelate-forming ability (search volume up 32% YoY) enables the development of novel asymmetric catalysts, particularly for C-C bond forming reactions in complex molecule synthesis.

For researchers exploring peptidomimetic drug design, tert-butyl (2S)-2,4-diaminobutanoate offers unique structural advantages. Its β-amino acid character (increasingly searched alongside "foldamer design principles") provides enhanced metabolic stability compared to traditional α-amino acid derivatives. This explains its growing adoption in developing oral peptide therapeutics – a major industry challenge receiving significant R&D investment.

Quality assessment protocols for CAS 2580092-07-3 typically involve chiral HPLC analysis, mass spectrometry, and optical rotation measurements – all techniques with rising search volumes among analytical chemists. The compound's crystalline form (another keyword cluster) ensures batch-to-batch reproducibility, critical for regulatory submissions in drug development pipelines.

Looking ahead, tert-butyl (2S)-2,4-diaminobutanoate is poised to play a pivotal role in advancing precision medicine initiatives, particularly in personalized cancer therapies and neurodegenerative disease research. Its compatibility with solid-phase peptide synthesis (SPPS) methodologies – a perennial hot topic – ensures continued relevance as peptide therapeutics gain market share. With sustainable chemistry trends driving demand for atom-efficient syntheses, this compound's strategic importance will only grow in coming years.